![molecular formula C14H11NO2 B1301820 4-(4-Methoxyphenoxy)benzonitrile CAS No. 78338-68-8](/img/structure/B1301820.png)
4-(4-Methoxyphenoxy)benzonitrile
Overview
Description
“4-(4-Methoxyphenoxy)benzonitrile” is a chemical compound with the CAS Number: 78338-68-8 . It has a linear formula of C14H11NO2 . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of “4-(4-Methoxyphenoxy)benzonitrile” is characterized by a molecular weight of 225.25 . The Inchi Code for the compound is 1S/C14H11NO2/c1-16-12-6-8-14(9-7-12)17-13-4-2-11(10-15)3-5-13/h2-9H,1H3 .
Physical And Chemical Properties Analysis
“4-(4-Methoxyphenoxy)benzonitrile” has a density of 1.2±0.1 g/cm3 . It has a boiling point of 364.6±27.0 °C at 760 mmHg . The compound has a molar refractivity of 64.1±0.4 cm3 . It has 3 H bond acceptors, 0 H bond donors, and 4 freely rotating bonds .
Scientific Research Applications
Chemical Properties
“4-(4-Methoxyphenoxy)benzonitrile” is a chemical compound with the CAS Number: 78338-68-8 . It has a molecular weight of 225.25 and its linear formula is C14H11NO2 .
Synthesis of Chalcones
This compound has been used in the synthesis of chalcones . The process involves a one-pot condensation of 1-chloro-(4-tolyloxy) benzene with 1-(4-hydroxylphenyl) ethanone, followed by condensation with various aromatic aldehydes .
Production of Pyrimidine Derivatives
The synthesized chalcones are then refluxed with guanidine to yield various pyrimidine derivatives . These derivatives have potential applications in various fields of research.
Biological Evaluation
The synthesized pyrimidine derivatives have been evaluated for their biological activity . They have been tested against gram-positive bacteria such as Staphylococcus aureus, Bacillus megaterium, and gram-negative bacteria Escherichia coli, Proteus vulgaris .
Antimicrobial Activity
The pyrimidine derivatives synthesized using “4-(4-Methoxyphenoxy)benzonitrile” have shown antimicrobial activity . This makes them potentially useful in the development of new antimicrobial agents.
Spectroscopic Techniques
The synthesized compounds have been characterized using 1H NMR, 13C NMR, IR, MASS spectroscopic techniques . This indicates the potential use of “4-(4-Methoxyphenoxy)benzonitrile” in spectroscopic research.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimicrobial activity , suggesting that the targets could be proteins or enzymes essential for microbial growth and survival.
Mode of Action
This interaction could inhibit the activity of the target, leading to the death of the microorganism .
Biochemical Pathways
Given its potential antimicrobial activity, it may interfere with essential biochemical pathways in microorganisms, such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
Its physicochemical properties, such as a molecular weight of 225243 Da , suggest that it could be well-absorbed and distributed in the body. Its LogP value of 3.41 indicates that it is lipophilic, which could influence its absorption and distribution.
Result of Action
Based on its potential antimicrobial activity, it could lead to the death of microorganisms by inhibiting essential cellular functions .
Action Environment
Environmental factors such as pH, temperature, and presence of other compounds can influence the action, efficacy, and stability of 4-(4-Methoxyphenoxy)benzonitrile. For instance, its boiling point is 364.6±27.0 °C at 760 mmHg , suggesting that it is stable at normal physiological temperatures.
properties
IUPAC Name |
4-(4-methoxyphenoxy)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c1-16-12-6-8-14(9-7-12)17-13-4-2-11(10-15)3-5-13/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNXINOPSYVXPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70363417 | |
Record name | 4-(4-methoxyphenoxy)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70363417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxyphenoxy)benzonitrile | |
CAS RN |
78338-68-8 | |
Record name | 4-(4-Methoxyphenoxy)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78338-68-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-methoxyphenoxy)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70363417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.